Cas no 51729-83-0 (Methyl isopropyl carbonate)

Methyl isopropyl carbonate Properties

Names and Identifiers

• Methyl isopropyl carbonate
• methyl propan-2-yl carbonate
• MFCD01075689
• 51729-83-0
• CH3)C(O)OCH(CH3)2
• DTXSID50427384
• AKOS017343556
• isopropyl methyl carbonate
• CS-0368304
• FT-0628747
• AS-81635
• SCHEMBL113233
• METHYL ISOPROPYL CARBONATE
• +Expand

• MDL： MFCD01075689
• InChIKey： RCIJMMSZBQEWKW-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H10O3/c1-4(2)8-5(6)7-3/h4H,1-3H3
• SMILES： CC(C)OC(=O)OC
• BRN： 1744735

Computed Properties

• Exact Mass: 118.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 118.062994177g/mol
• Heavy Atom Count: 8
• Complexity: 77.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• LogP: 1.17780
• PSA: 35.53000
• Refractive Index: 1.3830
• Boiling Point: 116-118°C
• Vapor Pressure: 28.0±0.2 mmHg at 25°C
• Flash Point: 27°C
• Color/Form: liquid
• Solubility: Slightly soluble in water
• Density: 0,975 g/cm3

Methyl isopropyl carbonate Security Information

• Safety Term：S23;S24/25
• Safety Instruction： S23-S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• Hazardous Material transportation number：UN 3272
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：III
• Risk Phrases： 10
• Signal Word：warning
• HazardClass：3

Methyl isopropyl carbonate Customs Data

• HS CODE：2920909090
• Customs Data：

  China Customs Code:

  2920909090

  Overview:

  2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%